Cas no 149977-36-6 (3-(1Z)-2-nitroprop-1-en-1-ylthiophene)

3-(1Z)-2-nitroprop-1-en-1-ylthiophene structure
149977-36-6 structure
Product Name:3-(1Z)-2-nitroprop-1-en-1-ylthiophene
CAS No:149977-36-6
MF:C7H7NO2S
MW:169.200980424881
MDL:MFCD01364322
CID:2778642
PubChem ID:817013
Update Time:2025-04-21

3-(1Z)-2-nitroprop-1-en-1-ylthiophene Chemical and Physical Properties

Names and Identifiers

    • 3-(1Z)-2-nitroprop-1-en-1-ylthiophene
    • AKOS017433603
    • Thiophene, 3-(2-nitro-1-propenyl)-
    • DTXSID00404822
    • 149977-36-6
    • MDL: MFCD01364322
    • Inchi: 1S/C7H7NO2S/c1-6(8(9)10)4-7-2-3-11-5-7/h2-5H,1H3
    • InChI Key: XZGOEBZNMJQGQL-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C=C(C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 169.01974964Da
  • Monoisotopic Mass: 169.01974964Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 74.1Ų

3-(1Z)-2-nitroprop-1-en-1-ylthiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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149977-36-6 95%
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Enamine
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Enamine
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Enamine
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3-[(1Z)-2-nitroprop-1-en-1-yl]thiophene
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Enamine
EN300-346002-10.0g
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Enamine
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